Cas no 7473-20-3 (1,2-dihydroacenaphthylene-4,5-diamine)
7473-20-3 structure
Product Name:1,2-dihydroacenaphthylene-4,5-diamine
CAS No:7473-20-3
MF:C12H12N2
MW:184.237082481384
CID:980104
PubChem ID:343760
Update Time:2025-04-19
1,2-dihydroacenaphthylene-4,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dihydroacenaphthylene-4,5-diamine
- 4,5-Acenaphthenediamine
- 4.5-Diamino-acenaphthen
- AC1L7Z1K
- Acenaphthen-4,5-diyldiamin
- acenaphthene-4,5-diamine
- acenaphthene-4,5-diyldiamine
- NSC400248
- SureCN9507593
- SCHEMBL9507593
- DTXSID80322030
- 7473-20-3
- 4,5-diaminoacenaphthene
- NSC-400248
-
- Inchi: 1S/C12H12N2/c13-10-6-8-5-4-7-2-1-3-9(11(7)8)12(10)14/h1-3,6H,4-5,13-14H2
- InChI Key: IHVJPPRKZYAHFX-UHFFFAOYSA-N
- SMILES: NC1C(=CC2CCC3=CC=CC=1C=23)N
Computed Properties
- Exact Mass: 184.10016
- Monoisotopic Mass: 184.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.321
- Boiling Point: 431.6°C at 760 mmHg
- Flash Point: 257.4°C
- Refractive Index: 1.809
- PSA: 52.04
1,2-dihydroacenaphthylene-4,5-diamine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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